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Compound of Interest

Compound Name: Triethylammonium acetate

Cat. No.: B1206457

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide provides an in-depth look at triethylammonium
acetate, a versatile ion-pairing reagent and buffer, detailing its fundamental properties and
formation.

Core Molecular Data

Triethylammonium acetate is an ammonium salt formed from the reaction of triethylamine
and acetic acid. A summary of the molecular weights and formulas of these compounds is
presented below for easy reference and comparison.

Compound Name Molecular Formula Molecular Weight ( g/mol )
Triethylamine C6H15N 101.29[1][2]13][4]

Acetic Acid C2H402 60.05[5][6][7][8][°]
Triethylammonium Acetate C8H19NO2 161.24[10][11]

Formation Pathway

The creation of triethylammonium acetate is a straightforward acid-base reaction. The lone
pair of electrons on the nitrogen atom of triethylamine (a weak base) deprotonates the
carboxylic acid group of acetic acid (a weak acid). This transfer of a proton results in the
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formation of the triethylammonium cation and the acetate anion, which are then ionically
bonded.
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Click to download full resolution via product page
Figure 1: Formation of Triethylammonium Acetate.
Experimental Protocols
Preparation of 0.1 M Triethylammonium Acetate Buffer (pH 7.0)

A common application of triethylammonium acetate is in the preparation of a buffer solution,
often used in high-performance liquid chromatography (HPLC).

Materials:

Glacial Acetic Acid

Triethylamine

Deionized Water

pH meter
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e Volumetric flask (1 L)

e Magnetic stirrer and stir bar

Procedure:

e To a 1 L volumetric flask containing approximately 950 mL of deionized water, add 5.6 mL of
glacial acetic acid.

o While stirring the solution, slowly add 13.86 mL of triethylamine.

 Allow the solution to mix thoroughly.

o Calibrate the pH meter and measure the pH of the solution.

e Adjust the pH to 7.0 by adding small aliquots of diluted acetic acid or triethylamine as
needed.

e Once the desired pH is reached, bring the final volume to 1 L with deionized water.

« Filter the buffer through a 0.22 um filter before use in HPLC applications to remove any
particulate matter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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